Cas no 1805109-32-3 (3-Bromo-4-fluoro-2-nitrobenzyl alcohol)

3-Bromo-4-fluoro-2-nitrobenzyl alcohol structure
1805109-32-3 structure
Product Name:3-Bromo-4-fluoro-2-nitrobenzyl alcohol
CAS No:1805109-32-3
MF:C7H5BrFNO3
MW:250.021904706955
CID:4963680
Update Time:2023-08-24

3-Bromo-4-fluoro-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-fluoro-2-nitrobenzyl alcohol
    • Inchi: 1S/C7H5BrFNO3/c8-6-5(9)2-1-4(3-11)7(6)10(12)13/h1-2,11H,3H2
    • InChI Key: LRHQKXLLEVPECY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(CO)=C1[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 248.94368 g/mol
  • Monoisotopic Mass: 248.94368 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66
  • Molecular Weight: 250.02

3-Bromo-4-fluoro-2-nitrobenzyl alcohol Pricemore >>

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